Cas no 1821248-28-5 (6-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine)

• Product Name: 6-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine
• CAS No: 1821248-28-5
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• CID: 4827871
• Update Time: 2025-11-02

6-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine
• 6-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine

• Inchi： 1S/C7H6ClN3/c1-5-9-7-3-2-6(8)4-11(7)10-5/h2-4H,1H3
• InChI Key： KEXAFWDRWRMMQH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(C)=NN2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• XLogP3: 1.8
• Topological Polar Surface Area: 30.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 6-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine

Introduction to 6-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 1821248-28-5)

6-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine, identified by its CAS number 1821248-28-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazolopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of a chloro substituent at the sixth position and a methyl group at the second position introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery.

The [1,2,4]triazolo[1,5-a]pyridine core structure is particularly interesting due to its ability to interact with various biological targets. Recent studies have highlighted its potential in inhibiting kinases and other enzymes involved in cancer progression. The chloro group enhances the lipophilicity of the molecule, facilitating better cell membrane penetration, while the methyl group contributes to steric hindrance, which can modulate binding affinity and selectivity.

In the realm of medicinal chemistry, 6-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine has been explored as a precursor for developing novel therapeutic agents. Its framework is conducive to further derivatization, allowing chemists to introduce additional functional groups that can fine-tune its pharmacological properties. For instance, modifications at the triazole ring or the pyridine moiety can lead to compounds with enhanced potency or reduced toxicity.

One of the most compelling aspects of this compound is its reported activity against various diseases. In particular, preclinical studies have demonstrated its efficacy in inhibiting tyrosine kinases, which are overexpressed in many cancers. The chloro substituent plays a crucial role in stabilizing the transition state during enzyme inhibition, while the methyl group helps in optimizing the binding orientation within the active site. These findings have positioned 6-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine as a promising candidate for further development into an anticancer drug.

Furthermore, the compound’s structure suggests potential applications beyond oncology. Its ability to modulate enzyme activity makes it a candidate for treating inflammatory diseases and infectious disorders as well. Researchers have investigated its interaction with enzymes such as Janus kinases (JAKs), which are implicated in autoimmune conditions like rheumatoid arthritis. The chloro and methyl substituents appear to be key determinants in its ability to bind effectively to these targets.

The synthesis of 6-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine involves multi-step organic reactions that require precise control over reaction conditions. The formation of the triazolopyridine core typically involves cycloaddition reactions between azides and nitrile imines or other suitable precursors. The introduction of the chloro group is often achieved through halogenation reactions using reagents such as phosphorus oxychloride (POCl₃). Similarly, the addition of the methyl group can be accomplished via alkylation reactions.

In recent years, advances in computational chemistry have enabled more efficient design and optimization of compounds like 6-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine. Molecular modeling studies have helped researchers predict binding affinities and identify optimal conformations for drug-like activity. These computational approaches complement traditional synthetic methods and accelerate the discovery process.

The pharmacokinetic properties of this compound are also under investigation. Studies have shown that it exhibits reasonable solubility and stability under physiological conditions, which are essential for drug development. Additionally, preliminary toxicity assays suggest that it is well-tolerated at therapeutic doses, although further studies are needed to fully assess its safety profile.

One notable aspect of research involving 6-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine is its potential in combination therapy. By pairing it with other agents that target different pathways or receptors, researchers aim to enhance overall therapeutic efficacy while minimizing side effects. Such combinations could be particularly beneficial in treating resistant forms of cancer or complex inflammatory diseases.

The future directions for this compound include exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at a molecular level will provide insights into how it can be modified for improved performance. Additionally， researchers are investigating its potential as an adjuvant therapy alongside existing treatments to boost their effectiveness.

In conclusion,6-Chloro-2-methyl-[1